Cas no 658696-10-7 (1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester)

1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester structure
658696-10-7 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester
CAS No:658696-10-7
MF:C13H12N4O2
MW:256.25998210907
CID:1693905
PubChem ID:135518097
Update Time:2025-04-21

1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-, ethylester
    • 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-2-carboxylic acid ethyl ester
    • 658696-10-7
    • 1h-pyrrole-2-carboxylic acid,5-(1h-pyrazolo[3,4-b]pyridin-3-yl)-,ethyl ester
    • HUVKTOMKOAHOMZ-UHFFFAOYSA-N
    • Ethyl 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-2-carboxylate
    • SCHEMBL5532560
    • ETHYL 5-{1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL}-1H-PYRROLE-2-CARBOXYLATE
    • MDL: MFCD28156170
    • Inchi: 1S/C13H12N4O2/c1-2-19-13(18)10-6-5-9(15-10)11-8-4-3-7-14-12(8)17-16-11/h3-7,15H,2H2,1H3,(H,14,16,17)
    • InChI Key: HUVKTOMKOAHOMZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC=C(C2=C3C=CC=NC3=NN2)N1)=O

Computed Properties

  • Exact Mass: 256.09616
  • Monoisotopic Mass: 256.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.7Ų

Experimental Properties

  • PSA: 83.66
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